Methyl 2-(2-hydroxyethyl)furan-3-carboxylate

• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol
• IUPAC Name: methyl 2-(2-hydroxyethyl)furan-3-carboxylate
• InChI: InChI=1S/C8H10O4/c1-11-8(10)6-3-5-12-7(6)2-4-9/h3,5,9H,2,4H2,1H3
• InChI Key: KKHMOSNOUPURCD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(OC=C1)CCO

Description

Methyl 2-(2-hydroxyethyl)furan-3-carboxylate is a useful research compound. Its molecular formula is C8H10O4 and its molecular weight is 170.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.287 g (6.494 mmol) of methyl 3-methoxycarbonylfuran-2-ylacetate in 50 ml of methanol, 1.23 g (32.5 mmol) of sodium borohydride was added at room temperature, followed by stirring at room temperature for 1 hour. The reaction mixture was poured into water and extracted with diethyl ether 3 times. The combined organic layer was dried over anhydrous magnesium sulfate; the solvent was distilled off under reduced pressure. The resulting crude product was purified by silica gel column chromatography (hexane/ethyl acetate=3/1 to 1/1) to yield the desired product.